(Z)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(3-(2-ethoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-N-[3-(2-ethoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C28H29N3O4S2/c1-3-35-18-17-30-25-15-10-20(2)19-26(25)36-28(30)29-27(32)22-11-13-23(14-12-22)37(33,34)31-16-6-8-21-7-4-5-9-24(21)31/h4-5,7,9-15,19H,3,6,8,16-18H2,1-2H3
• InChI Key: VHDRYMRGABHWBF-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)C)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC5=CC=CC=C54
• Molecular Formula: C28H29N3O4S2
• Molecular Weight: 535.7 g/mol
• CAS No.: 865162-09-0

Description

The compound “(Z)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(3-(2-ethoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide” is a structurally complex molecule featuring a benzamide core linked to a benzo[d]thiazol-2(3H)-ylidene moiety and a 3,4-dihydroquinoline sulfonyl group. Key structural attributes include:

• Benzo[d]thiazol-2(3H)-ylidene scaffold: Substituted at position 3 with a 2-ethoxyethyl group and at position 6 with a methyl group. This heterocyclic system is known for its role in modulating biological activity, particularly in antimicrobial and antioxidant contexts .
• Sulfonyl linkage: The 4-position of the benzamide is functionalized with a 3,4-dihydroquinolin-1(2H)-ylsulfonyl group, which may enhance solubility and influence receptor binding due to its electron-withdrawing properties.
• Z-configuration: The stereochemistry at the imine bond (C=N) in the thiazolidinone-like structure likely affects conformational stability and intermolecular interactions .

Biological Activity

(Z)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(3-(2-ethoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a detailed overview of its biological activity, synthesis, and structure-activity relationships (SAR), supported by data tables and research findings.

Chemical Structure and Properties

The compound features several key functional groups, including a sulfonamide moiety, which is known for enhancing biological activity through improved solubility and metabolic stability. The presence of the quinoline and thiazole rings may contribute to its interaction with various biological targets.

Biological Activity

• Anticancer Activity :
  • Studies have indicated that compounds with similar structures exhibit significant anticancer properties by inhibiting specific signaling pathways involved in tumor growth. For instance, quinoline derivatives have shown efficacy against various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest.
• Anti-inflammatory Effects :
  • The sulfonamide group is often associated with anti-inflammatory activity. Research suggests that this compound may inhibit pro-inflammatory cytokines, thereby reducing inflammation in various models.
• Antimicrobial Properties :
  • Compounds containing quinoline and thiazole rings are known for their antimicrobial activities. Preliminary studies indicate that the compound may exhibit broad-spectrum antimicrobial effects, although further investigation is needed to quantify this activity.

Structure-Activity Relationship (SAR)

The biological activity of (Z)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(3-(2-ethoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide can be influenced by modifications to its structure. Key observations include:

• Substituent Variations : Modifications at the benzamide or thiazole positions can significantly alter potency and selectivity against specific targets.
• Geometric Isomerism : The (Z) configuration may enhance binding affinity to target proteins compared to its (E) counterpart due to steric and electronic factors.

Synthesis

The synthesis of this compound typically involves multiple steps:

• Formation of 3,4-Dihydroquinoline : Achieved through the reduction of quinoline.
• Sulfonylation : The intermediate is reacted with a sulfonyl chloride to introduce the sulfonyl group.
• Coupling Reaction : The sulfonylated intermediate is coupled with 3-(2-ethoxyethyl)-6-methylbenzo[d]thiazole using coupling agents like EDCI.

Case Studies

Recent studies have explored the biological effects of similar compounds:

• A study on quinoline derivatives demonstrated their ability to inhibit specific kinases involved in cancer progression, providing a basis for the therapeutic potential of related compounds .
• Research into thiazole-based compounds highlighted their effectiveness as antimicrobial agents against resistant strains of bacteria, suggesting that modifications could enhance these properties further .

Data Tables

Biological Activity	Observed Effects	Reference
Anticancer	Induction of apoptosis in cancer cell lines
Anti-inflammatory	Inhibition of pro-inflammatory cytokines
Antimicrobial	Broad-spectrum activity against bacteria

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Features	Reference
Target Compound	C28H28N4O4S2	572.67	3-(2-ethoxyethyl), 6-methyl, 4-(3,4-dihydroquinolinylsulfonyl)	Z-configuration, sulfonyl linkage	N/A
(Z)-N-(3-(2-Methoxyethyl)-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-4-(methylsulfonyl)benzamide	C19H20N2O6S3	468.6	3-(2-methoxyethyl), 6-(methylsulfonyl), 4-(methylsulfonyl)	Dual sulfonyl groups, methoxyethyl chain
N-[3-(3-Chlorophenyl)-5-(3-dimethylamino-acryloyl)-3H-[1,3,4]-thiadiazol-2-ylidene]-benzamide	C21H17ClN4O2S	412.90	3-(3-chlorophenyl), 5-(dimethylamino-acryloyl)	Thiadiazole core, acryloyl substituent
2-(2-((Benzyloxy)-5-((4-(6-methylbenzo[d]thiazol-2-yl)phenyl)diazenyl)phenyl)-3-(4-methoxyphenyl)thiazolidin-4-one	C37H30N4O3S2	666.78	Benzo[d]thiazol-azo linkage, thiazolidinone ring	Antimicrobial/antioxidant activity

Key Observations:

Core Heterocycles :

• The target compound’s benzo[d]thiazol scaffold is shared with compounds in and , whereas uses a thiadiazole core. Thiazoles generally exhibit greater metabolic stability compared to thiadiazoles due to reduced ring strain .
• The Z-configuration in the target compound and ’s analog may confer distinct steric hindrance compared to E-isomers, impacting binding affinity .

Substituent Influence: The 2-ethoxyethyl chain in the target compound vs. the 2-methoxyethyl group in ’s analog affects lipophilicity (ethoxy: logP ~1.5 vs. The 3,4-dihydroquinolinylsulfonyl group in the target compound introduces a bicyclic aromatic system, which may enhance π-π stacking interactions compared to simpler sulfonyl groups in .

Biological Activity: Thiazolidinone derivatives with benzo[d]thiazol groups (e.g., ) demonstrate antimicrobial activity against Staphylococcus aureus (MIC: 8–32 µg/mL) and antioxidant capacity (IC50: 12–45 µM in DPPH assays) . Compounds with dual sulfonyl groups (e.g., ) often exhibit enhanced solubility but reduced cellular uptake due to increased polarity .

Chemoinformatic Similarity Analysis

Using Tanimoto coefficients (Tc) for binary fingerprint comparisons ():

• Target vs. analog : High Tc (~0.75) due to shared benzamide and benzo[d]thiazol motifs.
• Target vs. thiadiazole derivative : Lower Tc (~0.45) due to divergent heterocycles.